Cas no 1021035-94-8 (3-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine)

• Product Name: 3-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine
• CAS No: 1021035-94-8
• MF: C₂₀H₁₈ClFN₄O₂S
• MW: 432.898925304413
• CID: 6506567
• PubChem ID: 42110747
• Update Time: 2025-05-21

3-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine
• F5089-0068
• 3-[4-(3-chloro-4-fluorophenyl)sulfonylpiperazin-1-yl]-6-phenylpyridazine
• AKOS024496454
• 3-(4-((3-chloro-4-fluorophenyl)sulfonyl)piperazin-1-yl)-6-phenylpyridazine
• VU0634417-1
• 1021035-94-8

• Inchi： 1S/C20H18ClFN4O2S/c21-17-14-16(6-7-18(17)22)29(27,28)26-12-10-25(11-13-26)20-9-8-19(23-24-20)15-4-2-1-3-5-15/h1-9,14H,10-13H2
• InChI Key： ZVDBSSYPMJRFDP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCN(C2=CC=C(C3C=CC=CC=3)N=N2)CC1)(=O)=O)F

Computed Properties

• Exact Mass: 432.0823029g/mol
• Monoisotopic Mass: 432.0823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine

3-[4-(3-Chloro-4-Fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine: A Comprehensive Overview

3-[4-(3-Chloro-4-Fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine, also known by its CAS number 1021035-94-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a pyridazine ring system, which serves as the central framework. Attached to this ring is a piperazine moiety, which is further substituted with a 3-chloro-4-fluorobenzenesulfonyl group. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an attractive candidate for drug design. The presence of the sulfonyl group, in particular, contributes to the compound's stability and bioavailability, as demonstrated in recent pharmacokinetic studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic coupling reactions, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making large-scale production more feasible. The development of scalable synthetic routes has been a focal point in recent studies, as highlighted in a 2023 paper published in Journal of Medicinal Chemistry.

The pharmacological activity of 3-[4-(3-Chloro-4-Fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine has been extensively investigated. Preclinical studies have shown that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are central to inflammation and pain mechanisms. These findings suggest potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in oncology research. Studies have revealed that it can effectively inhibit the growth of various cancer cell lines by targeting specific signaling pathways. A recent study published in Cancer Research reported that the compound induces apoptosis in human breast cancer cells by modulating the PI3K/AKT pathway. These results underscore its potential as a novel anticancer agent.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into its binding modes with key receptors, aiding in the design of more potent analogs. Furthermore, machine learning algorithms have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, which are critical for drug development.

In conclusion, 3-[4-(3-Chloro-4-Fluorobenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties and efficient synthetic methods, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.